Cas no 1805520-68-6 (Ethyl 5-bromo-3-cyano-2-nitrobenzoate)

• Product Name: Ethyl 5-bromo-3-cyano-2-nitrobenzoate
• CAS No: 1805520-68-6
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4948500
• Update Time: 2025-06-12

Ethyl 5-bromo-3-cyano-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-cyano-2-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-2-17-10(14)8-4-7(11)3-6(5-12)9(8)13(15)16/h3-4H,2H2,1H3
• InChI Key： SOMCPISELUYHPQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C(=O)OCC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 5-bromo-3-cyano-2-nitrobenzoate

Research Brief on Ethyl 5-bromo-3-cyano-2-nitrobenzoate (CAS: 1805520-68-6): Recent Advances and Applications

Ethyl 5-bromo-3-cyano-2-nitrobenzoate (CAS: 1805520-68-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and cyano functional groups, serves as a versatile intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Ethyl 5-bromo-3-cyano-2-nitrobenzoate as a precursor in the synthesis of novel tyrosine kinase inhibitors. The researchers utilized this compound to develop a series of small molecules targeting aberrant kinase activity in cancer cells. The study reported promising in vitro results, with several derivatives exhibiting nanomolar inhibitory activity against specific kinase isoforms. The structural flexibility of Ethyl 5-bromo-3-cyano-2-nitrobenzoate allowed for efficient modifications, enabling the optimization of pharmacokinetic properties.

In addition to its applications in oncology, recent research has also investigated the antimicrobial potential of derivatives synthesized from Ethyl 5-bromo-3-cyano-2-nitrobenzoate. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of nitroaromatic compounds derived from this intermediate. The study found that certain derivatives displayed potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the nitro group was identified as a critical factor in enhancing antibacterial efficacy.

From a synthetic chemistry perspective, Ethyl 5-bromo-3-cyano-2-nitrobenzoate has been employed in innovative methodologies for constructing heterocyclic frameworks. A recent study in Organic Letters (2023) demonstrated its use in a one-pot cascade reaction to generate highly functionalized indole derivatives. The reaction leveraged the electrophilic nature of the nitro and bromo substituents, enabling efficient cyclization and diversification. This approach offers a streamlined route to biologically relevant scaffolds, reducing the need for multiple synthetic steps.

Despite its promising applications, challenges remain in the large-scale production and stability of Ethyl 5-bromo-3-cyano-2-nitrobenzoate. A 2024 review in Chemical Reviews emphasized the need for improved synthetic protocols to enhance yield and purity. The review also highlighted the importance of exploring greener alternatives for its synthesis, given the environmental concerns associated with nitroaromatic compounds. Future research directions may focus on catalytic methods or biocatalytic approaches to address these limitations.

In conclusion, Ethyl 5-bromo-3-cyano-2-nitrobenzoate (CAS: 1805520-68-6) continues to be a valuable building block in medicinal chemistry and drug discovery. Its versatility in generating diverse pharmacophores, combined with recent advancements in synthetic methodologies, positions it as a key intermediate for developing next-generation therapeutics. Ongoing research will likely uncover additional applications and optimize its synthetic accessibility, further solidifying its role in the chemical biology and pharmaceutical industries.